Cas no 34508-81-1 (3-(prop-2-en-1-yl)aminopropanenitrile)

3-(prop-2-en-1-yl)aminopropanenitrile structure
34508-81-1 structure
Product Name:3-(prop-2-en-1-yl)aminopropanenitrile
CAS No:34508-81-1
MF:C6H10N2
MW:110.157001018524
MDL:MFCD10687302
CID:321851
PubChem ID:237360
Update Time:2025-04-19

3-(prop-2-en-1-yl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(2-propen-1-ylamino)-
    • 3-(ALLYLAMINO)PROPANENITRILE
    • 3-(prop-2-enylamino)propanenitrile
    • 3-(prop-2-en-1-ylamino)propanenitrile
    • 3-(prop-2-enylamine)propanenitrile
    • 3-Allylamino-propionitril
    • 3-allylaminopropionitrile
    • 3-Allylamino-propionsaeure-nitril
    • AC1L5YMK
    • AC1Q4SD2
    • AR-1E7961
    • BBL023289
    • CTK4H2517
    • NSC41183
    • SCHEMBL3507009
    • NSC-41183
    • DTXSID10285169
    • 34508-81-1
    • AKOS005188295
    • CS-0239842
    • QACOAACFEMBVFZ-UHFFFAOYSA-N
    • N-allyl-N-(2-cyanoethyl)amine
    • EN300-219787
    • 3-[(prop-2-en-1-yl)amino]propanenitrile
    • 3-(prop-2-en-1-yl)aminopropanenitrile
    • MDL: MFCD10687302
    • Inchi: 1S/C6H10N2/c1-2-5-8-6-3-4-7/h2,8H,1,3,5-6H2
    • InChI Key: QACOAACFEMBVFZ-UHFFFAOYSA-N
    • SMILES: N(CC=C)CCC#N

Computed Properties

  • Exact Mass: 110.0845
  • Monoisotopic Mass: 110.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 98.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82

3-(prop-2-en-1-yl)aminopropanenitrile Pricemore >>

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